Cas no 1147652-49-0 ((E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide)

• Product Name: (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide
• CAS No: 1147652-49-0
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5843136
• PubChem ID: 39841824
• Update Time: 2025-07-20

(E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide
• N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
• 1147652-49-0
• EN300-26595566
• Z394718250

• Inchi： 1S/C17H15N3O4S/c21-16-12-18-17(22)20(16)15-8-4-7-14(11-15)19-25(23,24)10-9-13-5-2-1-3-6-13/h1-11,19H,12H2,(H,18,22)/b10-9+
• InChI Key： KSABTCCKERDLIG-MDZDMXLPSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CC=CC(=C1)N1C(NCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide

Recent Advances in the Study of (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide (CAS: 1147652-49-0)

The compound (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide (CAS: 1147652-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique imidazolidinedione moiety, has been investigated for its role in modulating protein-protein interactions (PPIs) and its efficacy as a small-molecule inhibitor in various disease models. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the compound's ability to selectively target and inhibit specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the COX-2 active site, revealing critical interactions with key amino acid residues. These findings suggest that this compound could serve as a promising lead for the development of novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its ability to induce apoptosis in cancer cells by disrupting the interaction between Bcl-2 and pro-apoptotic proteins. The compound's unique structural features, particularly the (E)-ethenesulfonamide group, were found to be critical for its binding affinity and selectivity. These results position the compound as a viable candidate for further development in oncology, particularly for cancers characterized by dysregulated apoptotic pathways.

Another significant advancement has been the optimization of the compound's pharmacokinetic properties. A recent study in the European Journal of Pharmaceutical Sciences focused on improving the bioavailability and metabolic stability of (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide through structural modifications. By introducing fluorine atoms at specific positions, researchers achieved enhanced plasma half-life and reduced hepatic clearance, as demonstrated in rodent models. These modifications not only improved the compound's therapeutic index but also provided valuable insights into structure-activity relationships (SAR) for future drug design efforts.

Looking ahead, the compound's versatility and demonstrated efficacy in multiple disease models make it a compelling subject for further investigation. Ongoing research is exploring its potential applications in neurodegenerative diseases, where its ability to modulate protein aggregation and oxidative stress could prove beneficial. Additionally, collaborative efforts between academia and industry are underway to advance the compound into clinical trials, with a particular focus on its safety profile and dose optimization. As these studies progress, (E)-N-[3-(2,5-dioxoimidazolidin-1-yl)phenyl]-2-phenylethenesulfonamide may emerge as a cornerstone in the development of next-generation therapeutics across a range of indications.